Cas no 2580100-38-3 (rac-methyl (1R,3S,5R,6R)-6-aminobicyclo3.2.0heptane-3-carboxylate)

• Product Name: rac-methyl (1R,3S,5R,6R)-6-aminobicyclo3.2.0heptane-3-carboxylate
• CAS No: 2580100-38-3
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 5656896
• PubChem ID: 165891445
• Update Time: 2025-10-21

rac-methyl (1R,3S,5R,6R)-6-aminobicyclo3.2.0heptane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• rac-methyl (1R,3S,5R,6R)-6-aminobicyclo[3.2.0]heptane-3-carboxylate
• 2580100-38-3
• EN300-27725733
• rac-methyl (1R,3S,5R,6R)-6-aminobicyclo[3.2.0]heptane-3-carboxylate hydrochloride
• Bicyclo[3.2.0]heptane-3-carboxylic acid, 6-amino-, methyl ester, (1S,3R,5S,6S)-
• rac-methyl (1R,3S,5R,6R)-6-aminobicyclo3.2.0heptane-3-carboxylate

• Inchi： 1S/C9H15NO2/c1-12-9(11)6-2-5-4-8(10)7(5)3-6/h5-8H,2-4,10H2,1H3/t5-,6+,7-,8-/m0/s1
• InChI Key： ZOGXLRQFAOGUOU-YWIQKCBGSA-N
• SMILES： [C@@]12([H])[C@@]([H])([C@@H](N)C1)C[C@H](C(OC)=O)C2

Computed Properties

• Exact Mass: 169.110278721g/mol
• Monoisotopic Mass: 169.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.125±0.06 g/cm3(Predicted)
• Boiling Point: 235.8±23.0 °C(Predicted)
• pka: 10.49±0.40(Predicted)

Additional information on rac-methyl (1R,3S,5R,6R)-6-aminobicyclo3.2.0heptane-3-carboxylate

Rac-Methyl (1R,3S,5R,6R)-6-Aminobicyclo[3.2.0]Heptane-3-Carboxylate: A Comprehensive Overview

Rac-methyl (1R,3S,5R,6R)-6-aminobicyclo[3.2.0]heptane-3-carboxylate, identified by the CAS number 2580100-38-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of bicyclic amino acids, which have garnered attention due to their unique structural properties and potential applications in drug design and development.

The chemical structure of rac-methyl (1R,3S,5R,6R)-6-aminobicyclo[3.2.0]heptane-3-carboxylate is characterized by a bicyclo[3.2.0]heptane framework with an amino group at position 6 and a methyl ester at position 3. The stereochemistry of this compound is defined by the specific configuration at each chiral center: 1R, 3S, 5R, and 6R. This configuration contributes to its unique physicochemical properties and biological activity.

Recent studies have highlighted the potential of this compound as a building block in the synthesis of bioactive molecules. Its rigid bicyclic structure provides an excellent platform for exploring molecular recognition and interactions in biological systems. Researchers have utilized this compound in the development of peptide mimetics and small molecule inhibitors targeting various therapeutic areas such as cancer and neurodegenerative diseases.

The synthesis of rac-methyl (1R,3S,5R,6R)-6-aminobicyclo[3.2.0]heptane-3-carboxylate has been optimized through various strategies to achieve high yields and stereoselectivity. One notable approach involves the use of organocatalytic methods to construct the bicyclic framework with precise stereocontrol. These advancements have made the compound more accessible for large-scale applications in drug discovery programs.

In terms of biological activity, this compound has demonstrated promising results in preclinical studies as a modulator of key enzymes involved in cellular signaling pathways. For instance, it has been shown to inhibit certain kinases that play critical roles in cancer progression and inflammation. Additionally, its ability to penetrate cellular membranes makes it a valuable tool for studying intracellular processes.

The application of rac-methyl (1R,3S,5R,6R)-6-aminobicyclo[3.2.0]heptane-3-carboxylate extends beyond pharmacology into areas such as material science and biotechnology. Its unique structure has been exploited in the design of self-assembling peptides for tissue engineering applications.

In conclusion, rac-methyl (1R,3S,5R,6R)-6-aminobicyclo[3.2.0]heptane-3-carboxylate, with its distinctive chemical properties and versatile applications, continues to be a focal point in contemporary research efforts across multiple disciplines.